Cas no 158732-56-0 (Cassigarol E)

• Product Name: Cassigarol E
• CAS No: 158732-56-0
• MF: C₂₈H₂₂O₈
• MW: 486.469488620758
• CID: 2003547
• PubChem ID: 5315729
• Update Time: 2025-04-21

Cassigarol E Chemical and Physical Properties

Names and Identifiers

• Cassigarol E
• longusol C
• 4-((2R,3R)-2-(3,5-dihydroxyphenyl)-6-((E)-2-(3,5-dihydroxyphenyl)ethenyl)-2,3-dihydro-1,4-benzodioxin-3-yl)benzene-1,2-diol
• 158732-56-0
• CHEMBL593139
• 4-[(2R,3R)-2-(3,5-dihydroxyphenyl)-6-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]-2,3-dihydro-1,4-benzodioxin-3-yl]benzene-1,2-diol

• Inchi： 1S/C28H22O8/c29-19-7-16(8-20(30)13-19)2-1-15-3-6-25-26(9-15)36-27(17-4-5-23(33)24(34)12-17)28(35-25)18-10-21(31)14-22(32)11-18/h1-14,27-34H
• InChI Key： PKWWKWRCCYGTHQ-UHFFFAOYSA-N
• SMILES： C1C(C=CC2C=C(O)C=C(O)C=2)=CC2OC(C3C=CC(O)=C(O)C=3)C(C3C=C(O)C=C(O)C=3)OC=2C=1

Computed Properties

• Exact Mass: 486.13146766Da
• Monoisotopic Mass: 486.13146766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.149
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Stilbenolignans Stilbenolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Stilbenolignans